Cas no 1592444-15-9 (2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester
• CAS No: 1592444-15-9
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5275493
• Update Time: 2025-07-15

2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester

• Inchi： 1S/C12H20O3/c1-8(2)12(10(13)14-4)11(3,15-12)7-9-5-6-9/h8-9H,5-7H2,1-4H3
• InChI Key： BJCILJXXQAKPLC-UHFFFAOYSA-N
• SMILES： O1C(CC2CC2)(C)C1(C(C)C)C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester

Research Briefing on 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester (CAS: 1592444-15-9)

In recent years, the compound 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester (CAS: 1592444-15-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features and reactivity. The compound's molecular framework, which includes a cyclopropylmethyl group and a methyl ester, makes it a versatile intermediate for the synthesis of biologically active molecules. Researchers have been exploring its utility in drug discovery, with a focus on its role as a key building block for novel pharmacophores.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activities of this compound. The research team employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. Their findings revealed that the epoxide ring in 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester is highly reactive, enabling it to participate in ring-opening reactions with nucleophiles such as amines and thiols. This reactivity is crucial for its application in the design of covalent inhibitors, which are increasingly important in targeting challenging drug targets like kinases and proteases.

Another significant development comes from a preclinical study focusing on the compound's potential as an anti-inflammatory agent. The study, conducted by a team at a leading pharmaceutical research institute, demonstrated that derivatives of 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester exhibit potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These effects were observed in both in vitro and in vivo models, suggesting that the compound could serve as a scaffold for developing new anti-inflammatory drugs. The researchers also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its therapeutic potential, the compound has also been explored for its applications in chemical biology. A recent paper in ACS Chemical Biology described its use as a probe for studying enzyme mechanisms. The researchers utilized the compound to label active sites of enzymes involved in lipid metabolism, providing insights into their catalytic mechanisms. This approach could pave the way for the development of new enzyme inhibitors and modulators, with potential applications in metabolic disorders and cancer.

Despite these promising findings, challenges remain in the development of 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester-based therapeutics. Issues such as selectivity and off-target effects need to be addressed through further structural optimization and mechanistic studies. However, the compound's versatility and reactivity make it a valuable tool for drug discovery and chemical biology research. Future studies are expected to explore its applications in other therapeutic areas, such as infectious diseases and neurodegenerative disorders.

In conclusion, 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-(1-methylethyl)-, methyl ester (CAS: 1592444-15-9) represents a promising candidate for drug development and chemical biology research. Its unique structural features and reactivity offer numerous opportunities for the design of novel therapeutics and probes. Continued research in this area is likely to yield significant advancements in the field of chemical biology and pharmaceutical sciences.